Cas no 114451-00-2 (2-{(2-hydroxyethyl)aminomethyl}-4-methylphenol)

• Product Name: 2-{(2-hydroxyethyl)aminomethyl}-4-methylphenol
• CAS No: 114451-00-2
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 2612869
• PubChem ID: 15001106
• Update Time: 2025-10-31

2-{(2-hydroxyethyl)aminomethyl}-4-methylphenol Chemical and Physical Properties

Names and Identifiers

• 2-[(2-hydroxyethylamino)methyl]-4-methylphenol
• 2-{(2-hydroxyethyl)aminomethyl}-4-methylphenol
• 2-{[(2-HYDROXYETHYL)AMINO]METHYL}-4-METHYLPHENOL
• DTXSID10566768
• CS-0353958
• EN300-161259
• AKOS012631445
• 2-(((2-hydroxyethyl)amino)methyl)-4-methylphenol
• 114451-00-2
• SCHEMBL13896556

• Inchi： 1S/C10H15NO2/c1-8-2-3-10(13)9(6-8)7-11-4-5-12/h2-3,6,11-13H,4-5,7H2,1H3
• InChI Key： LHWPNSOMTWWUIS-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C)C=C1CNCCO

Computed Properties

• Exact Mass: 181.110278721Da
• Monoisotopic Mass: 181.110278721Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 52.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-{(2-hydroxyethyl)aminomethyl}-4-methylphenol

Compound CAS No. 114451-00-2: 2-{(2-Hydroxyethyl)aminomethyl}-4-methylphenol

The compound with CAS No. 114451-00-2, commonly referred to as 2-{(2-hydroxyethyl)aminomethyl}-4-methylphenol, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique combination of functional groups, including a hydroxyl group, an amino group, and a methyl group, which contribute to its versatile chemical properties. Recent studies have highlighted its potential applications in drug design, polymer synthesis, and as a precursor for advanced materials.

2-{(2-Hydroxyethyl)aminomethyl}-4-methylphenol exhibits a fascinating interplay of electronic and steric effects due to its functional groups. The hydroxyl group at the phenolic position imparts acidic properties, while the amino group introduces nucleophilic character. The presence of the methyl group at the para position further influences the molecule's reactivity and stability. These characteristics make it an ideal candidate for exploring novel chemical transformations and reactions.

Recent research has focused on the synthesis of this compound through various methodologies, including nucleophilic substitution, condensation reactions, and catalytic processes. For instance, studies have demonstrated that the compound can be efficiently synthesized via a two-step process involving the reaction of 4-methylphenol with an appropriate amino alcohol derivative under mild conditions. The optimization of reaction conditions has significantly improved yields and purity, making this compound more accessible for large-scale applications.

The physical and chemical properties of 2-{(2-hydroxyethyl)aminomethyl}-4-methylphenol have been extensively studied to understand its behavior in different environments. Its solubility in polar solvents, such as water and ethanol, is influenced by the balance between hydrophilic and hydrophobic groups. Additionally, its thermal stability has been evaluated under various conditions, revealing its suitability for high-temperature applications in certain industrial processes.

One of the most promising areas of application for this compound is in drug design. The presence of multiple functional groups allows for potential interactions with biological targets, making it a valuable lead compound in medicinal chemistry. Recent studies have explored its ability to act as a scaffold for developing bioactive molecules with anti-inflammatory, antioxidant, or antimicrobial properties.

In materials science, 2-{(2-hydroxyethyl)aminomethyl}-4-methylphenol has shown potential as a building block for synthesizing advanced polymers and hybrid materials. Its ability to undergo polymerization under specific conditions has led to the development of novel materials with tailored mechanical and thermal properties. Furthermore, its compatibility with other monomers makes it a versatile component in polymer synthesis.

The environmental impact of this compound has also been a topic of interest. Studies have investigated its biodegradability and toxicity under controlled conditions. Results indicate that it exhibits moderate biodegradability under aerobic conditions, suggesting that it could be used in eco-friendly applications with proper waste management practices.

In conclusion, 2-{(2-hydroxyethyl)aminomethyl}-4-methylphenol (CAS No. 114451-00-2) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique combination of functional groups and favorable chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.